Cas no 164398-93-0 (1-Butanone,1-(2-ethoxy-3-pyridinyl)-3-hydroxy-)

• Product Name: 1-Butanone,1-(2-ethoxy-3-pyridinyl)-3-hydroxy-
• CAS No: 164398-93-0
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 110439
• Update Time: 2024-03-05

1-Butanone,1-(2-ethoxy-3-pyridinyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,1-(2-ethoxy-3-pyridinyl)-3-hydroxy-
• 1-Butanone,1-(2-ethoxy-3-pyridinyl)-3-hydroxy-(9CI)

• Inchi： 1S/C11H15NO3/c1-3-15-11-9(5-4-6-12-11)10(14)7-8(2)13/h4-6,8,13H,3,7H2,1-2H3
• InChI Key： MNFNXBDUKIBHKB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN=C1OCC)(=O)CC(O)C

Computed Properties

• Exact Mass: 209.10525
• Monoisotopic Mass: 209.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4A^2

Experimental Properties

• PSA: 59.42